Cas no 1020969-39-4 (2-[2-(3,4-dimethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-phenylethyl)acetamide)

• Product Name: 2-[2-(3,4-dimethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-phenylethyl)acetamide
• CAS No: 1020969-39-4
• MF: C₂₃H₂₃N₅O₂
• MW: 401.461024522781
• CID: 5445379
• Update Time: 2025-10-22

2-[2-(3,4-dimethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3,4-dimethylphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-phenylethyl)acetamide
• 2-[2-(3,4-dimethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-phenylethyl)acetamide

• Inchi： 1S/C23H23N5O2/c1-16-8-9-19(12-17(16)2)20-13-21-23(30)27(25-15-28(21)26-20)14-22(29)24-11-10-18-6-4-3-5-7-18/h3-9,12-13,15H,10-11,14H2,1-2H3,(H,24,29)
• InChI Key： APQXNEZKUMZMJI-UHFFFAOYSA-N
• SMILES： N1(CC(NCCC2=CC=CC=C2)=O)C(=O)C2=CC(C3=CC=C(C)C(C)=C3)=NN2C=N1

Additional information on 2-[2-(3,4-dimethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-phenylethyl)acetamide

Research Briefing on 2-[2-(3,4-dimethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-phenylethyl)acetamide (CAS: 1020969-39-4)

The compound 2-[2-(3,4-dimethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-phenylethyl)acetamide (CAS: 1020969-39-4) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazolo[1,5-d][1,2,4]triazine core, has drawn significant attention due to its potential therapeutic applications, particularly in the modulation of specific biological pathways. The following briefing synthesizes the latest research findings, methodologies, and implications of this compound.

Recent studies have focused on the synthesis and pharmacological evaluation of 1020969-39-4, highlighting its role as a selective inhibitor of key enzymatic targets. The compound's unique structure, featuring a 3,4-dimethylphenyl group and a phenylethylacetamide side chain, contributes to its binding affinity and specificity. Computational docking studies and in vitro assays have demonstrated its efficacy in targeting proteins involved in inflammatory and oncogenic pathways, suggesting potential applications in treating chronic inflammatory diseases and certain cancers.

One of the pivotal studies published in 2023 explored the compound's mechanism of action through high-throughput screening and molecular dynamics simulations. Researchers identified that 1020969-39-4 exhibits a high binding affinity for the ATP-binding site of a specific kinase, thereby inhibiting its activity. This inhibition was further validated in cell-based assays, where the compound showed dose-dependent suppression of downstream signaling cascades. These findings underscore its potential as a lead compound for further drug development.

In addition to its kinase inhibitory properties, recent preclinical investigations have revealed the compound's favorable pharmacokinetic profile. Oral administration in animal models resulted in adequate bioavailability and a half-life conducive to therapeutic dosing. Toxicity studies indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses. These attributes position 1020969-39-4 as a viable candidate for advancing to clinical trials.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are directed at structural modifications to enhance its pharmacological properties. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to expedite the translation of these findings into clinical applications.

In conclusion, 2-[2-(3,4-dimethylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-(2-phenylethyl)acetamide represents a significant advancement in targeted therapy development. Its dual potential in modulating inflammatory and oncogenic pathways, coupled with a favorable pharmacokinetic profile, makes it a compelling subject for ongoing research. Future studies will likely focus on its clinical efficacy and broader therapeutic applications.